2-(3-Aminopiperidin-1-yl)ethan-1-ol dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(3-Aminopiperidin-1-yl)ethan-1-ol dihydrochloride” is a chemical compound with the CAS Number: 1820673-85-5 . It has a molecular weight of 217.14 . The IUPAC name for this compound is this compound . It is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H16N2O.2ClH/c8-7-2-1-3-9(6-7)4-5-10;;/h7,10H,1-6,8H2;2*1H . This code provides a unique representation of the molecular structure.Physical and Chemical Properties Analysis
This compound is a powder . The salt data for this compound is Cl .Scientific Research Applications
Synthesis and Properties of Protic Hydroxylic Ionic Liquids Researchers have explored the synthesis and properties of protic hydroxylic ionic liquids with nitrogenous centers, highlighting their potential in creating materials with low glass transition temperatures and high conductivity. These properties are significant for applications in electrochemistry and materials science. The study by Shevchenko et al. (2017) delves into the synthesis of compounds with variable basicity, showcasing the versatility of nitrogen-containing compounds in developing new ionic liquids (Shevchenko et al., 2017).
Study on the Synthesis and Technology of (R)-3-Aminopiperidine Dihydrochloride A study focused on the synthesis of (R)-3-aminopiperidine dihydrochloride from Ethyl nipecotate through various chemical transformations, achieving a significant overall yield. This research by Jiang Jie-yin (2015) underscores the compound's utility in synthesizing specific chiral intermediates, which are valuable in pharmaceutical development (Jiang Jie-yin, 2015).
An Environmentally Benign Alcohol Oxidation System The work by Xiao‐Qiang Li and Chi Zhang (2009) presents an efficient and environmentally friendly catalyzed alcohol oxidation system. This methodology, utilizing compounds related to aminopiperidine derivatives, can be pivotal in synthesizing carbonyl compounds from alcohols, which are crucial intermediates in various chemical syntheses (Xiao‐Qiang Li & Chi Zhang, 2009).
Synthesis of 3-(Benzylpiperazin-1-yl)-1-(4-ethoxyphenyl)-2-phenylpropan-1-ols Research into the synthesis and biological properties of specific dihydrochlorides of amino alcohols reveals their anti-inflammatory, analgesic, and N-cholinolytic properties. These findings, detailed by Гюльнара Артаваздовна Геворгян et al. (2017), illustrate the potential of aminopiperidine derivatives in developing new therapeutic agents (Гюльнара Артаваздовна Геворгян et al., 2017).
Preparation and Crystal Structure of Spin-Labelling Reagents The study by N. Alcock et al. (1977) explores the preparation and application of specific spin-labelling reagents for amino functions, demonstrating the role of piperidine derivatives in material science and molecular biology for labeling and studying biological molecules (N. Alcock et al., 1977).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The signal word for this compound is "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
2-(3-aminopiperidin-1-yl)ethanol;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O.2ClH/c8-7-2-1-3-9(6-7)4-5-10;;/h7,10H,1-6,8H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCUJDFBOIOBLDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCO)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.